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Compound of Interest

Compound Name: 5-Heptenoic acid

Cat. No.: B097046

For researchers, scientists, and professionals in drug development, understanding the nuanced
differences between isomeric molecules is paramount. This guide provides a detailed
comparison of 5-Heptenoic acid and 6-Heptenoic acid, focusing on their physicochemical
properties, synthesis, and known applications. While both are unsaturated fatty acids with a
seven-carbon chain, the position of the terminal double bond significantly influences their
reactivity and potential utility.

This comparative analysis reveals that 6-Heptenoic acid is a well-characterized compound with
readily available data and established applications. In contrast, 5-Heptenoic acid, particularly
its (Z)-isomer, is less documented in scientific literature, with significant gaps in available
experimental data for the pure compound. Much of the existing information on 5-Heptenoic
acid pertains to its use as an intermediate in the synthesis of more complex molecules.

Physicochemical Properties

A side-by-side comparison of the known physical and chemical properties of 5-Heptenoic acid
and 6-Heptenoic acid is presented below. It is important to note the incomplete dataset for 5-
Heptenoic acid.
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Property 5-Heptenoic Acid 6-Heptenoic Acid

Molecular Formula C7H1202 C7H1202

Molecular Weight 128.17 g/mol 128.17 g/mol

CAS Number 18776-90-4 ((E)-isomer) 1119-60-4

Boiling Point toz-o7 cartsmmig (B)- ) Hosec (it
isomer)[1]

Melting Point Not available -6.5 °C (lit.)

Density Not available 0.946 g/mL at 25 °C (lit.)

Refractive Index Not available n20/D 1.439 (lit.)

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of chemical compounds.

While extensive data is available for 6-Heptenoic acid, spectral information for pure 5-

Heptenoic acid is not readily found in public databases. The available data often pertains to

more complex derivatives.

Spectrum 5-Heptenoic Acid 6-Heptenoic Acid
Data for pure acid not readily )

1H NMR ] Available
available.
Data for pure acid not readily )

13C NMR ) Available
available.
Data for pure acid not readily _

IR ) Available[2]
available.
Data for pure acid not readily )

Mass Spec Available

available.

Experimental Protocols: Synthesis

Synthesis of (5E)-5-Heptenoic Acid
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A known method for the synthesis of (5E)-5-Heptenoic acid is documented in the journal
Synthesis (1984, p. 384). While the detailed experimental protocol from the original publication

is not provided here, the general approach is outlined in the diagram below. This synthesis is a
key piece of available information for this less-common isomer.[3]

Malonic Ester Synthesis of 6-Heptenoic Acid

Diethyl malonate

:

Deprotonation
(e.g., NaOEt)
Synthesis of (5E)-5-Heptenoic Acid
Starting Materials i
Alkylation
(with 5-bromo-1-pentene)
eagents i
Reaction Steps

(as described in Synthesis, 1984, p. 384)

Hydrolysis and Decarboxylation
(e.g., HsO™, heat)

roduct i

(5E)-5-Heptenoic Acid

6-Heptenoic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Study: 5-Heptenoic Acid vs. 6-Heptenoic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097046#comparative-study-of-5-heptenoic-acid-and-
6-heptenoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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